4-(1-Carboxy-cyclopentyl)-piperidine-1-carboxylic acid tert-butyl ester
Cat. No. B8447724
M. Wt: 297.39 g/mol
InChI Key: ZLJHELYOGYUKRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CCOC(=O)C1(C2CCN(C(=O)OC(C)(C)C)CC2)CCCC1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:1]([CH3:2])([CH3:3])([CH3:4])[O:5][C:6](=[O:7])[N:8]1[CH2:9][CH2:10][CH:11]([C:14]2([C:19](=[O:20])[O:21][CH2:22][CH3:23])[CH2:15][CH2:16][CH2:17][CH2:18]2)[CH2:12][CH2:13]1.[CH3:27][CH2:28][OH:29].[ClH:26].[Na+:25].[OH-:24]>>[C:1]([CH3:2])([CH3:3])([CH3:4])[O:5][C:6](=[O:7])[N:8]1[CH2:9][CH2:10][CH:11]([C:14]2([C:19](=[O:20])[OH:21])[CH2:15][CH2:16][CH2:17][CH2:18]2)[CH2:12][CH2:13]1
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Inputs
Step One
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Name
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CCOC(=O)C1(C2CCN(C(=O)OC(C)(C)C)CC2)CCCC1
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)C1(C2CCN(C(=O)OC(C)(C)C)CC2)CCCC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CC(C)(C)OC(=O)N1CCC(C2(C(=O)O)CCCC2)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
